Cas no 61680-06-6 (Propanamide, N-[2-amino-4-(trifluoromethyl)phenyl]-2-methyl-)

Propanamide, N-[2-amino-4-(trifluoromethyl)phenyl]-2-methyl- structure
61680-06-6 structure
Product Name:Propanamide, N-[2-amino-4-(trifluoromethyl)phenyl]-2-methyl-
CAS No:61680-06-6
MF:C11H13F3N2O
MW:246.228933095932
CID:470283
PubChem ID:16774420
Update Time:2025-04-19

Propanamide, N-[2-amino-4-(trifluoromethyl)phenyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-[2-amino-4-(trifluoromethyl)phenyl]-2-methyl-
    • N-[2-amino-4-(trifluoromethyl)phenyl]-2-methylpropanamide
    • SCHEMBL11874548
    • AKOS000130920
    • 61680-06-6
    • 2'-amino-4'-trifluoromethylisobutyranilide
    • DTXSID90588266
    • Inchi: 1S/C11H13F3N2O/c1-6(2)10(17)16-9-4-3-7(5-8(9)15)11(12,13)14/h3-6H,15H2,1-2H3,(H,16,17)
    • InChI Key: QTAGIKLXEUFTEE-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=C(C=1)N)NC(C(C)C)=O)(F)F

Computed Properties

  • Exact Mass: 246.09809
  • Monoisotopic Mass: 246.09799753g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12
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